Cas no 1537566-93-0 (3-amino-3-methylpentanamide)

• Product Name: 3-amino-3-methylpentanamide
• CAS No: 1537566-93-0
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6031009
• PubChem ID: 57250846
• Update Time: 2025-06-08

3-amino-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-methylpentanamide
• 1537566-93-0
• EN300-1284752

• Inchi： 1S/C6H14N2O/c1-3-6(2,8)4-5(7)9/h3-4,8H2,1-2H3,(H2,7,9)
• InChI Key： QYICRYSZGHABCP-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(CC)N)N

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-methylpentanamide

3-Amino-3-Methylpentanamide (CAS No. 1537566-93-0): An Overview of Its Properties, Applications, and Recent Research

3-Amino-3-methylpentanamide (CAS No. 1537566-93-0) is a synthetic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group and a methyl group attached to a pentanamide backbone. The molecular formula of 3-amino-3-methylpentanamide is C₇H₁₅NO₂, and its molecular weight is approximately 145.20 g/mol.

The physical properties of 3-amino-3-methylpentanamide are noteworthy. It is a white crystalline solid at room temperature with a melting point ranging from 145 to 148°C. The compound is soluble in water and various organic solvents, making it versatile for use in different experimental conditions. Its solubility and stability are crucial factors in its application in both laboratory and industrial settings.

In terms of chemical reactivity, 3-amino-3-methylpentanamide exhibits typical amide and amino functionalities. The amide group can participate in hydrogen bonding, which influences the compound's solubility and interactions with other molecules. The amino group can undergo various chemical reactions, such as acylation, alkylation, and condensation reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 3-amino-3-methylpentanamide has been the subject of several recent studies. One notable area of research is its potential as a drug candidate for the treatment of neurological disorders. Studies have shown that compounds with similar structures can modulate neurotransmitter systems, particularly those involving glutamate and GABA. This modulation can have therapeutic effects on conditions such as epilepsy, anxiety, and depression.

A recent study published in the *Journal of Medicinal Chemistry* investigated the neuroprotective effects of 3-amino-3-methylpentanamide. The researchers found that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 3-amino-3-methylpentanamide may have potential as a neuroprotective agent.

In addition to its potential therapeutic applications, 3-amino-3-methylpentanamide has been explored for its use in biomaterials. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of metal-organic frameworks (MOFs). MOFs have a wide range of applications, including gas storage, catalysis, and drug delivery systems. The unique properties of 3-amino-3-methylpentanamide could enhance the performance of these materials by improving their stability and functionalization.

The synthesis of 3-amino-3-methylpentanamide has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-methylbutyric acid with ammonia or an amine derivative under controlled conditions. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the efficiency of the process. These advancements have made it possible to produce high-quality 3-amino-3-methylpentanamide on both laboratory and industrial scales.

Safety considerations are an essential aspect of working with 3-amino-3-methylpentanamide. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safety in the laboratory environment. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

In conclusion, 3-amino-3-methylpentanamide (CAS No. 1537566-93-0) is a versatile compound with promising applications in pharmaceutical research, biomaterials science, and chemical synthesis. Its unique molecular structure and chemical properties make it a valuable tool for advancing our understanding of biological systems and developing new therapeutic strategies. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in the scientific community.